Cas no 165117-99-7 (Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-)

Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- structure
165117-99-7 structure
Product name:Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
CAS No:165117-99-7
MF:C9H12N2O
MW:164.20438
CID:110525
PubChem ID:15228229

Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
    • Pyrrolo[1,2-a]pyrazine, 2-acetyl-1,2,3,4-tetrahydro- (9CI)
    • SCHEMBL9124207
    • 1-(3,4-Dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)ethanone
    • AKOS027399791
    • CUPRXFMPBWKIGT-UHFFFAOYSA-N
    • 2-acetyl-1,2,3,4-tetrahydropyrrolo-[1,2-a]-pyrazine
    • 165117-99-7
    • 1-(3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)ethanone
    • Inchi: InChI=1S/C9H12N2O/c1-8(12)11-6-5-10-4-2-3-9(10)7-11/h2-4H,5-7H2,1H3
    • InChI Key: CUPRXFMPBWKIGT-UHFFFAOYSA-N
    • SMILES: CC(N1CCN2C=CC=C2C1)=O

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • PSA: 25.24

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